Cas no 5867-88-9 (2,4-Hexadienedinitrile, (E,E)-)

2,4-Hexadienedinitrile, (E,E)- structure
5867-88-9 structure
Product Name:2,4-Hexadienedinitrile, (E,E)-
CAS No:5867-88-9
MF:C6H4N2
MW:104.109360694885
CID:341272
PubChem ID:5324709
Update Time:2025-04-19

2,4-Hexadienedinitrile, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedinitrile, (E,E)-
    • UNII-E9T6FXQ7MH
    • trans,trans-1,4-Dicyano-1,3-butadiene
    • 821-60-3
    • 2,4-Hexadienedinitrile, (2E,4E)-
    • trans, trans-Muconodinitril
    • AKOS015915755
    • 5867-88-9
    • NSC126276
    • Mucondinitrile
    • InChI=1/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2
    • mucononitrile
    • E9T6FXQ7MH
    • NSC-126276
    • (2E,4E)-2,4-Hexadienedinitrile
    • trans,trans-Mucononitrile
    • NSC 126276
    • Inchi: 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2+
    • InChI Key: QLQYLCRMTTXKHS-ZPUQHVIOSA-N
    • SMILES: N#C/C=C/C=C/C#N

Computed Properties

  • Exact Mass: 104.03752
  • Monoisotopic Mass: 104.037448136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD